Cas no 1603182-82-6 (1-(2,2-difluoroethoxy)-1-(iodomethyl)-4-methylcyclohexane)

• Product Name: 1-(2,2-difluoroethoxy)-1-(iodomethyl)-4-methylcyclohexane
• CAS No: 1603182-82-6
• MF: C₁₀H₁₇F₂IO
• MW: 318.142662763596
• CID: 5858060
• PubChem ID: 114774738
• Update Time: 2025-06-15

1-(2,2-difluoroethoxy)-1-(iodomethyl)-4-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethoxy)-1-(iodomethyl)-4-methylcyclohexane
• 1603182-82-6
• EN300-1134599

• Inchi： 1S/C10H17F2IO/c1-8-2-4-10(7-13,5-3-8)14-6-9(11)12/h8-9H,2-7H2,1H3
• InChI Key： FWODXYWDDCJTRA-UHFFFAOYSA-N
• SMILES： ICC1(CCC(C)CC1)OCC(F)F

Computed Properties

• Exact Mass: 318.02922g/mol
• Monoisotopic Mass: 318.02922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2,2-difluoroethoxy)-1-(iodomethyl)-4-methylcyclohexane

Recent Advances in the Study of 1-(2,2-difluoroethoxy)-1-(iodomethyl)-4-methylcyclohexane (CAS: 1603182-82-6)

The compound 1-(2,2-difluoroethoxy)-1-(iodomethyl)-4-methylcyclohexane (CAS: 1603182-82-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoroethoxy and iodomethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel radiopharmaceuticals and targeted drug delivery systems. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involving this compound is its role as a precursor in the synthesis of radioiodinated compounds for diagnostic imaging. The presence of the iodomethyl group makes it an ideal candidate for radiolabeling, enabling its use in positron emission tomography (PET) and single-photon emission computed tomography (SPECT). A recent study published in the Journal of Medicinal Chemistry demonstrated the efficient incorporation of this compound into a series of radiotracers, highlighting its stability and high labeling yield under mild conditions. These findings underscore its potential for improving the accuracy and sensitivity of imaging techniques in oncology and neurology.

In addition to its applications in imaging, 1-(2,2-difluoroethoxy)-1-(iodomethyl)-4-methylcyclohexane has been investigated for its role in targeted drug delivery. Researchers have explored its use as a linker molecule in antibody-drug conjugates (ADCs), where it facilitates the attachment of cytotoxic agents to monoclonal antibodies. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters revealed that ADCs incorporating this linker exhibited enhanced stability in plasma and improved tumor-targeting efficiency. These results suggest that this compound could play a critical role in the development of next-generation ADCs with reduced off-target effects and increased therapeutic index.

Further investigations into the pharmacokinetics and toxicity profile of this compound have also been conducted. A study published in Drug Metabolism and Disposition evaluated the metabolic stability and clearance rates of 1-(2,2-difluoroethoxy)-1-(iodomethyl)-4-methylcyclohexane in animal models. The results indicated favorable pharmacokinetic properties, with minimal accumulation in non-target tissues and rapid elimination. These findings support its suitability for clinical translation and further development as a versatile tool in pharmaceutical research.

In conclusion, the recent advancements in the study of 1-(2,2-difluoroethoxy)-1-(iodomethyl)-4-methylcyclohexane (CAS: 1603182-82-6) highlight its multifaceted applications in chemical biology and drug development. Its unique structural features and favorable properties make it a valuable candidate for radiopharmaceuticals, targeted drug delivery systems, and other therapeutic modalities. Ongoing research efforts are expected to further elucidate its potential and pave the way for its integration into clinical practice.